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Compound of Interest

Compound Name: Trimethoprim

Cat. No.: B1683648 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Trimethoprim is a synthetic bacteriostatic antibiotic, primarily utilized in the prophylaxis and

treatment of urinary tract infections.[1] Its mechanism of action involves the inhibition of

bacterial dihydrofolate reductase (DHFR), an enzyme essential for the synthesis of

tetrahydrofolic acid, a precursor required for DNA synthesis.[2][3][4][5] This selective inhibition

of the bacterial enzyme over its mammalian counterpart makes it an effective antimicrobial

agent.[2][6] In a laboratory setting, the preparation of accurate and stable stock solutions of

Trimethoprim is crucial for reliable and reproducible experimental results in various

applications, including antimicrobial susceptibility testing and mechanism of action studies. This

document provides a detailed protocol for the preparation, storage, and handling of

Trimethoprim stock solutions.

Quantitative Data Summary
The solubility and stability of Trimethoprim in various solvents are critical factors for the

preparation of stock solutions. The following table summarizes key quantitative data for

Trimethoprim.
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Parameter Value Solvent/Conditions Reference

Molecular Weight 290.32 g/mol N/A [7]

Solubility
~58 mg/mL (199.77

mM)
DMSO [1]

~50 mg/mL DMSO

~20 mg/mL DMSO [6]

25 mg/mL DMSO [7]

~13 mg/mL Dimethyl formamide [6]

12.1 mg/mL Methanol

2.6 mg/mL Ethanol

22.2 mg/mL Chloroform

0.4 mg/mL Water

Recommended Stock

Concentration
6.25 mg/mL 100% DMSO [8]

25 mg/mL DMSO [7]

Storage of Powder -20°C (for ≥ 4 years) N/A [6]

Storage of Stock

Solution in DMSO
-20°C (for 1 month) Aliquoted [1][9]

-80°C (for 1 year) Aliquoted [1]

Aqueous Solution

Stability

Not recommended for

storage more than

one day

1:1 solution of

DMSO:PBS (pH 7.2)
[6]

Experimental Protocol: Preparation of Trimethoprim
Stock Solution (10 mg/mL in DMSO)
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This protocol describes the preparation of a 10 mg/mL stock solution of Trimethoprim in

Dimethyl Sulfoxide (DMSO).

Materials:

Trimethoprim powder (≥98% purity)[6]

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Sterile serological pipettes and pipette tips

Procedure:

Pre-use Preparation: Before handling, allow the Trimethoprim powder and DMSO to

equilibrate to room temperature to prevent condensation.[10]

Weighing: Using a calibrated analytical balance, accurately weigh the desired amount of

Trimethoprim powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a

10 mg/mL stock solution, weigh 10 mg of Trimethoprim.

Dissolution:

Add the appropriate volume of sterile DMSO to the tube containing the Trimethoprim
powder. For a 10 mg/mL solution, add 1 mL of DMSO.

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary. Visually

inspect the solution to ensure there are no undissolved particulates.

Sterilization: Stock solutions prepared in 100% DMSO do not typically require filter

sterilization as the solvent itself is inhibitory to microbial growth and can degrade certain filter

membranes.[8]
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Aliquoting and Storage:

Dispense the stock solution into sterile, single-use aliquots (e.g., 50-100 µL) in

microcentrifuge tubes or cryovials. This minimizes contamination and degradation from

repeated freeze-thaw cycles.[10]

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 1 year).[1]

Note on Aqueous Solutions: Trimethoprim has low solubility in aqueous buffers.[6] To prepare

a working solution in an aqueous medium, first dissolve Trimethoprim in DMSO at a higher

concentration and then dilute it with the desired aqueous buffer.[6] It is recommended to

prepare fresh aqueous solutions and not to store them for more than one day.[6]

Visualization
The following diagrams illustrate the mechanism of action of Trimethoprim and the

experimental workflow for preparing a stock solution.
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Caption: Mechanism of action of Trimethoprim.
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Caption: Experimental workflow for stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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